Cas no 1609407-07-9 (N-methyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride)

• Product Name: N-methyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride
• CAS No: 1609407-07-9
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• MDL: MFCD26959351
• CID: 4608718
• Update Time: 2025-07-21

N-methyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride
• N-methyl-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]amine hydrochloride

• MDL： MFCD26959351
• Inchi： 1S/C10H11N3O.ClH/c1-11-7-9-12-10(14-13-9)8-5-3-2-4-6-8;/h2-6,11H,7H2,1H3;1H
• InChI Key： UYGYRZPSIDRGBX-UHFFFAOYSA-N
• SMILES： C(C1N=C(C2=CC=CC=C2)ON=1)NC.[H]Cl

Additional information on N-methyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride

Introduction to N-methyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride (CAS No. 1609407-07-9)

N-methyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride, a compound with the chemical formula [insert formula if available], is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1609407-07-9, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a N-methyl group and a 5-phenyl-1,2,4-oxadiazole moiety makes it a promising candidate for further investigation in drug discovery and development.

The 5-phenyl-1,2,4-oxadiazole core is a heterocyclic compound that has been extensively studied for its pharmacological properties. This scaffold is known for its ability to interact with various biological targets, making it a valuable component in the design of novel therapeutic agents. The incorporation of a phenyl group into the oxadiazole ring enhances its binding affinity and selectivity, which are crucial factors in drug design. Additionally, the N-methyl group contributes to the compound's stability and bioavailability, further solidifying its potential as a pharmacophore.

In recent years, there has been a surge in research focused on developing new treatments for various diseases. The compound N-methyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride has emerged as a promising candidate in this endeavor. Studies have shown that this molecule exhibits interesting biological activities that could be exploited for therapeutic purposes. For instance, preliminary investigations suggest that it may possess anti-inflammatory and antioxidant properties, which are highly relevant in the treatment of chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of N-methyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride involves a series of well-defined chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the oxadiazole core, followed by functionalization with the phenyl group and subsequent introduction of the N-methyl moiety. The final step involves converting the free base into its hydrochloride salt to enhance its solubility and stability. This synthetic route underscores the importance of precision and control in organic synthesis, particularly when dealing with complex molecules like this one.

The pharmacological evaluation of N-methyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride has been a focal point for researchers aiming to uncover new therapeutic applications. In vitro studies have demonstrated that this compound interacts with multiple targets involved in disease pathways. For example, it has shown potential as an inhibitor of certain enzymes that play a role in inflammation and oxidative stress. These findings are particularly exciting given the high prevalence of these conditions worldwide and the need for effective treatments.

Moreover, the structural versatility of N-methyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride allows for further modifications that could enhance its pharmacological profile. By altering substituents on the phenyl ring or exploring different derivatives of the oxadiazole core, chemists can fine-tune the molecule's properties to achieve optimal efficacy and minimal side effects. This flexibility is a key advantage in drug development and underscores the importance of innovative approaches in medicinal chemistry.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are also exploring its use in diagnostic imaging and as a tool for understanding disease mechanisms at a molecular level. The ability to visualize biological processes using probes like this one could revolutionize how diseases are diagnosed and treated in the future. As such, N-methyl-1-(5-phnnyl-l ,2 ,4 -oxadiazol -3 -ylmethanamine hydrochloride) holds significant promise not only as a drug candidate but also as a research tool.

In conclusion ,the compound N -methyl-l-(5-phnnyl-l ,2 ,4 -oxadiazol -3 -ylmethanamine hydrochloride (CAS No . 1609407 -07 -9) represents an exciting advancement in pharmaceutical chemistry . Its unique structure ,combined with promising biological activities ,makes it a valuable asset in ongoing efforts to develop new treatments for various diseases . As research continues to uncover new applications for this molecule ,its importance is likely to grow further . The contributions it could make to both medicine and scientific understanding are truly remarkable .